Cas no 2228919-49-9 (2-(3-bromo-4-methylthiophen-2-yl)-3-methylbutanoic acid)
2-(3-bromo-4-methylthiophen-2-yl)-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-bromo-4-methylthiophen-2-yl)-3-methylbutanoic acid
- 2228919-49-9
- EN300-1919123
-
- Inchi: 1S/C10H13BrO2S/c1-5(2)7(10(12)13)9-8(11)6(3)4-14-9/h4-5,7H,1-3H3,(H,12,13)
- InChI Key: JJKAHDKOFYRRJN-UHFFFAOYSA-N
- SMILES: BrC1C(C)=CSC=1C(C(=O)O)C(C)C
Computed Properties
- Exact Mass: 275.98196g/mol
- Monoisotopic Mass: 275.98196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 65.5Ų
2-(3-bromo-4-methylthiophen-2-yl)-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1919123-1g |
2-(3-bromo-4-methylthiophen-2-yl)-3-methylbutanoic acid |
2228919-49-9 | 1g |
$2118.0 | 2023-09-17 | ||
| Enamine | EN300-1919123-5g |
2-(3-bromo-4-methylthiophen-2-yl)-3-methylbutanoic acid |
2228919-49-9 | 5g |
$6140.0 | 2023-09-17 | ||
| Enamine | EN300-1919123-10g |
2-(3-bromo-4-methylthiophen-2-yl)-3-methylbutanoic acid |
2228919-49-9 | 10g |
$9105.0 | 2023-09-17 | ||
| Enamine | EN300-1919123-0.05g |
2-(3-bromo-4-methylthiophen-2-yl)-3-methylbutanoic acid |
2228919-49-9 | 0.05g |
$1779.0 | 2023-09-17 | ||
| Enamine | EN300-1919123-0.1g |
2-(3-bromo-4-methylthiophen-2-yl)-3-methylbutanoic acid |
2228919-49-9 | 0.1g |
$1863.0 | 2023-09-17 | ||
| Enamine | EN300-1919123-0.25g |
2-(3-bromo-4-methylthiophen-2-yl)-3-methylbutanoic acid |
2228919-49-9 | 0.25g |
$1948.0 | 2023-09-17 | ||
| Enamine | EN300-1919123-0.5g |
2-(3-bromo-4-methylthiophen-2-yl)-3-methylbutanoic acid |
2228919-49-9 | 0.5g |
$2033.0 | 2023-09-17 | ||
| Enamine | EN300-1919123-1.0g |
2-(3-bromo-4-methylthiophen-2-yl)-3-methylbutanoic acid |
2228919-49-9 | 1g |
$2118.0 | 2023-05-31 | ||
| Enamine | EN300-1919123-2.5g |
2-(3-bromo-4-methylthiophen-2-yl)-3-methylbutanoic acid |
2228919-49-9 | 2.5g |
$4150.0 | 2023-09-17 | ||
| Enamine | EN300-1919123-5.0g |
2-(3-bromo-4-methylthiophen-2-yl)-3-methylbutanoic acid |
2228919-49-9 | 5g |
$6140.0 | 2023-05-31 |
2-(3-bromo-4-methylthiophen-2-yl)-3-methylbutanoic acid Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 2-(3-bromo-4-methylthiophen-2-yl)-3-methylbutanoic acid
Recent Advances in the Study of 2-(3-bromo-4-methylthiophen-2-yl)-3-methylbutanoic acid (CAS: 2228919-49-9)
The compound 2-(3-bromo-4-methylthiophen-2-yl)-3-methylbutanoic acid (CAS: 2228919-49-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiophene-based carboxylic acid derivative has been identified as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. Recent studies have focused on elucidating its molecular mechanisms of action, optimizing its synthetic pathways, and exploring its structure-activity relationships (SAR) to enhance its pharmacological properties.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-(3-bromo-4-methylthiophen-2-yl)-3-methylbutanoic acid exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. The compound's unique structural features, including the bromo and methyl substituents on the thiophene ring, were found to enhance its binding affinity to the COX-2 active site. Molecular docking simulations revealed that the carboxylic acid moiety forms critical hydrogen bonds with key amino acid residues, while the hydrophobic interactions of the methyl groups contribute to the compound's stability within the enzyme pocket.
Further investigations into the anticancer potential of this compound were reported in a 2024 Bioorganic & Medicinal Chemistry Letters article. The study highlighted its ability to induce apoptosis in various cancer cell lines, including breast and colon cancer, through the modulation of the PI3K/AKT/mTOR signaling pathway. Notably, the bromine atom at the 3-position of the thiophene ring was identified as crucial for this activity, suggesting opportunities for further structural modifications to improve selectivity and potency.
The synthetic accessibility of 2-(3-bromo-4-methylthiophen-2-yl)-3-methylbutanoic acid has also been a focus of recent research. A 2023 Organic Process Research & Development publication described an optimized, scalable synthesis route with improved yield (78%) and purity (>99%). The new protocol employs a palladium-catalyzed cross-coupling reaction as a key step, addressing previous challenges with regioselectivity and byproduct formation. This advancement is particularly significant for potential industrial-scale production of the compound and its derivatives.
Emerging structure-activity relationship studies suggest that modifications to the methylbutanoic acid side chain could further enhance the compound's pharmacological profile. Current research efforts are exploring ester and amide derivatives to improve membrane permeability and metabolic stability. Preliminary results indicate that certain modifications maintain or even improve the biological activity while offering better pharmacokinetic properties.
As research progresses, 2-(3-bromo-4-methylthiophen-2-yl)-3-methylbutanoic acid continues to show promise as both a therapeutic candidate and a valuable chemical building block. Future directions include comprehensive in vivo studies to evaluate its efficacy and safety profile, as well as further exploration of its potential applications in other therapeutic areas such as neurodegenerative diseases and metabolic disorders.
2228919-49-9 (2-(3-bromo-4-methylthiophen-2-yl)-3-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)